Cas no 1344809-99-9 ((2E)-3-(1-methyl-1H-pyrazol-4-yl)but-2-en-1-amine)

• Product Name: (2E)-3-(1-methyl-1H-pyrazol-4-yl)but-2-en-1-amine
• CAS No: 1344809-99-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6569909
• PubChem ID: 133680537
• Update Time: 2025-10-28

(2E)-3-(1-methyl-1H-pyrazol-4-yl)but-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7493471
• 1344809-99-9
• (2E)-3-(1-methyl-1H-pyrazol-4-yl)but-2-en-1-amine

• Inchi： 1S/C8H13N3/c1-7(3-4-9)8-5-10-11(2)6-8/h3,5-6H,4,9H2,1-2H3/b7-3+
• InChI Key： ZWAPVMVJYGQMAQ-XVNBXDOJSA-N
• SMILES： N1(C)C=C(C=N1)/C(/C)=C/CN

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų